Cas no 94333-14-9 (1,4-Diphenyl-1,3-cycloheptadiene)

• Product Name: 1,4-Diphenyl-1,3-cycloheptadiene
• CAS No: 94333-14-9
• MF: C₁₉H₁₈
• MW: 246.346225261688
• CID: 752332
• PubChem ID: 15664235
• Update Time: 2024-03-01

1,4-Diphenyl-1,3-cycloheptadiene Chemical and Physical Properties

Names and Identifiers

• 1,3-Cycloheptadiene, 1,4-diphenyl-
• 1,4-diphenylcyclohepta-1,3-diene
• 1,4-Diphenyl-1,3-cycloheptadiene

• Inchi： 1S/C19H18/c1-3-8-16(9-4-1)18-12-7-13-19(15-14-18)17-10-5-2-6-11-17/h1-6,8-11,14-15H,7,12-13H2
• InChI Key： MZEWKFRNVVLWGH-UHFFFAOYSA-N
• SMILES： C1CC(C2C=CC=CC=2)=CC=C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 246.140850574g/mol
• Monoisotopic Mass: 246.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives